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Compound of Interest

Compound Name: Maleohydrazide

CAS No.: 14628-35-4

Cat. No.: B077118

Get Quote

Technical Support Center: Maleic Hydrazide
Solubility Guide
The Core Challenge: The "pKa Paradox"
Many researchers encounter immediate precipitation when attempting to dissolve Maleic

Hydrazide (MH) directly into neutral buffers like PBS or HEPES. This occurs due to a

misunderstanding of its dissociation kinetics.

The Science: Maleic hydrazide is a weak acid with a pKa of approximately 5.62 [1].

At pH 4.0 (Water): MH exists primarily in its protonated, non-ionic form. Its solubility is very

low (~0.6 g/100 mL or ~45 mM) [2].

At pH 7.0 (Neutral Buffer): According to the Henderson-Hasselbalch equation, MH should be

>95% ionized (deprotonated). In this anionic form, its solubility increases practically 50-fold

(up to ~300 g/L as a Potassium salt) [2].
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The Problem: If you add solid MH acid to a neutral buffer, the dissolution is rate-limited by the

surface area of the crystals. As small amounts dissolve, they release protons (

), locally acidifying the solvent layer around the crystal. If the buffer capacity is insufficient or
the mixing is poor, the local pH drops below 5.6, forcing the molecule back into its insoluble
state.

The Solution: You must drive the ionization before introducing the bulk buffer or by using a "pH-

Swing" method.

Solubility Data & Thresholds
Use this table to determine the feasibility of your target concentration.

Solvent / Condition Solubility Limit (25°C) Comments

Water (pH ~4) ~4.5 g/L (~40 mM) Poor. Slow dissolution.

Water (pH > 9) >200 g/L (>1.7 M)
Excellent. Requires alkali

(NaOH/KOH).

DMSO ~90 g/L (~800 mM) Good for stock solutions.

Ethanol/Methanol < 10 g/L Poor.[1] Not recommended.

PBS (pH 7.4) Variable*
Dependent on preparation

method (see below).

Validated Preparation Protocols
Method A: The Aqueous "pH-Swing" (Recommended for
Cell Culture)
Best for: Experiments requiring high concentrations (>10 mM) without organic co-solvents

(DMSO).

Theory: We convert the insoluble acid to the highly soluble Sodium or Potassium salt using a

strong base, then lower the pH back to physiological levels.

Protocol:
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Calculate: Determine the mass of Maleic Hydrazide required.

Alkalize: Suspend the powder in 50% of the final volume of distilled water.

Titrate: Dropwise add 1M NaOH or 1M KOH while stirring.

Observation: The solution will turn clear as the pH rises above 8.0-9.0.

Note: Do not exceed pH 12 to avoid unnecessary salt burden later.

Buffer: Once fully dissolved, add your concentrated buffer stock (e.g., 10x PBS) to reach 1x

concentration.

Adjust: Carefully lower the pH back to 7.2–7.4 using 1M HCl.

Critical Step: Add acid slowly. If you drop the pH below 6.0 locally, white precipitate will

form. If this happens, add base to re-dissolve and try again more slowly.

Finalize: Add water to final volume and filter sterilize (0.22 µm).

Method B: The DMSO Stock Method (High Throughput)
Best for: Drug screening or small-volume additions where <0.5% DMSO is acceptable.

Protocol:

Dissolve Maleic Hydrazide in pure DMSO to a concentration of 100 mM to 500 mM.

Tip: Warming to 37°C speeds up dissolution.

Store this stock at -20°C (stable for months).

Dilution: Add the DMSO stock dropwise to the stirring culture medium/buffer.

Warning: Do not exceed the solubility limit of the aqueous phase. If the final concentration

in water >40 mM, use Method A.
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Q1: I dissolved MH in DMSO, but it precipitated when I added it to my cell media. Why? A: This

is "solvent shock." When the hydrophobic DMSO stock hits the aqueous media, the MH

molecules may transiently aggregate before they can ionize.

Fix: Vortex the media vigorously while adding the DMSO stock. Ensure your final

concentration is below the aqueous solubility limit (~4 mg/mL or ~35 mM) if you are not

adjusting pH.

Q2: Can I autoclave Maleic Hydrazide solutions? A: Yes, MH is thermally stable and resistant to

hydrolysis [3]. However, we recommend 0.22 µm filtration for neutral buffered stocks.

Autoclaving can sometimes cause pH drifts in weak buffers, which might push the pH near the

pKa (5.6) and trigger precipitation.

Q3: My solution turned yellow after a week on the bench. Is it still good? A:Discard it. While

chemically stable to hydrolysis, MH is susceptible to photochemical decomposition (half-life

~58 days in sunlight) [1].

Fix: Always store aqueous stocks in amber tubes or wrapped in foil at 4°C.

Q4: Does the counter-ion matter (Na+ vs K+)? A: Generally, no. However, the Potassium salt

(K-MH) is reported to have slightly higher solubility limits (>300 g/L) compared to the Sodium

salt [2]. If you are working at extreme concentrations, use KOH for the initial dissolution

(Method A).

Visual Troubleshooting Guides
Workflow: The Dissolution Logic
This diagram illustrates the critical "pH Swing" required to bypass the solubility barrier.
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Caption: The "pH Swing" mechanism. Solubility is achieved by transiently raising pH to form

the salt, then buffering.

Decision Tree: Troubleshooting Precipitation
Use this flow to diagnose issues during experiment setup.
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Action: High local conc. caused crash.
Repeat with vigorous mixing.
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Caption: Diagnostic flow for identifying the root cause of Maleic Hydrazide precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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